Cas no 1823823-66-0 (Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester
• CAS No: 1823823-66-0
• MF: C₁₆H₂₁F₂NO₄
• MW: 329.339051961899
• CID: 5840685
• PubChem ID: 86775748
• Update Time: 2025-06-08

Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester
• 1823823-66-0
• tert-ButylN-(2-{[4-(difluoromethoxy)phenyl]methyl}-3-oxopropyl)carbamate
• EN300-183757
• tert-Butyl N-(2-{[4-(difluoromethoxy)phenyl]methyl}-3-oxopropyl)carbamate

• Inchi： 1S/C16H21F2NO4/c1-16(2,3)23-15(21)19-9-12(10-20)8-11-4-6-13(7-5-11)22-14(17)18/h4-7,10,12,14H,8-9H2,1-3H3,(H,19,21)
• InChI Key： JCGFAZCMVVQNKU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C=O)CC1=CC=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 329.14386448g/mol
• Monoisotopic Mass: 329.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 425.6±45.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)

Additional information on Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester (CAS No. 1823823-66-0): A Comprehensive Overview

Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1823823-66-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential bioactivity and structural diversity, making it a subject of extensive research and exploration.

The molecular structure of this compound features a complex arrangement of functional groups, including a formylpropyl side chain and a tert-butyl ester group. The presence of these groups contributes to its unique chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays. The 4-(difluoromethoxy)phenyl moiety is particularly noteworthy, as it introduces fluorine atoms that can enhance metabolic stability and binding affinity in drug candidates.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with fluorinated aromatic rings due to their ability to modulate pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates often leads to improved pharmacological properties, such as increased bioavailability and prolonged half-life. This compound exemplifies the strategic use of fluorine chemistry in medicinal design.

One of the most compelling aspects of Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester is its potential application in the synthesis of novel therapeutic agents. Researchers have been exploring its utility as a key intermediate in the preparation of small-molecule drugs targeting various diseases. Its structural features make it a versatile building block for constructing more complex molecules with tailored biological activities.

The formyl group in this compound serves as a reactive handle for further functionalization, enabling chemists to introduce additional modifications and explore new chemical spaces. This reactivity has been leveraged in the development of innovative synthetic methodologies that could streamline the production of complex drug candidates. The tert-butyl ester group also plays a crucial role in stabilizing the molecule during synthetic transformations and storage.

Current research efforts are focused on understanding the pharmacological profile of this compound and its derivatives. Preclinical studies have begun to reveal promising results regarding its potential as an anti-inflammatory agent and a modulator of enzyme activity. The difluoromethoxyphenyl ring is particularly interesting because it has been shown to enhance binding interactions with biological targets, leading to improved efficacy.

The synthesis of Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methodologies highlight the importance of innovative synthetic strategies in modern drug discovery.

The compound's unique structural features also make it an attractive candidate for computational studies. Molecular modeling techniques have been used to predict its binding mode to biological targets and assess its potential as a lead compound. These studies provide valuable insights into how structural modifications can influence biological activity, guiding future design iterations.

In conclusion, Carbamic acid, N-[3-[4-(difluoromethoxy)phenyl]-2-formylpropyl]-, 1,1-dimethylethyl ester (CAS No. 1823823-66-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional diversity offer numerous opportunities for further research and development. As scientists continue to explore its potential applications, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents that address unmet medical needs.